Cas no 319921-60-3 (Benzonitrile, 2,4-dimethoxy-6-methyl-)

Benzonitrile, 2,4-dimethoxy-6-methyl- structure
319921-60-3 structure
Product Name:Benzonitrile, 2,4-dimethoxy-6-methyl-
CAS No:319921-60-3
MF:C10H11NO2
MW:177.199842691422
CID:303344
PubChem ID:24885393
Update Time:2025-04-19

Benzonitrile, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,4-dimethoxy-6-methyl-
    • 2,4-DIMETHOXY-6-METHYLBENZONITRILE
    • Benzonitrile,2,4-dimethoxy-6-methyl
    • DTXSID10465727
    • 319921-60-3
    • SCHEMBL13387392
    • 2, 4-Dimethoxy-6-methylbenzonitrile
    • J-018591
    • 2, 4-Dimethoxy-6-methylbenzonitrile, 97%
    • 2,4-dimethoxy-6-methyl-benzonitrile
    • A928018
    • MDL： MFCD09265107
    • Inchi： 1S/C10H11NO2/c1-7-4-8(12-2)5-10(13-3)9(7)6-11/h4-5H,1-3H3
    • InChI Key： SGXRDFSVDJBEAU-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC(=CC(C)=C1C#N)OC

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Density: 1.101
  • Melting Point: 68-72 °C
  • Boiling Point: 323.468°C at 760 mmHg
  • Flash Point: 130.723°C
  • Refractive Index: 1.517
  • PSA: 42.25000
  • LogP: 1.88388

Benzonitrile, 2,4-dimethoxy-6-methyl- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Benzonitrile, 2,4-dimethoxy-6-methyl- Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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